Cas no 907985-51-7 (2-4-(3-methoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol)

• Product Name: 2-4-(3-methoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol
• CAS No: 907985-51-7
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5426106
• Update Time: 2025-10-28

2-4-(3-methoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-methoxyphenoxy)-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol
• Phenol, 2-[4-(3-methoxyphenoxy)-1H-pyrazol-3-yl]-5-[(2-methyl-2-propen-1-yl)oxy]-
• 2-4-(3-methoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

• Inchi： 1S/C20H20N2O4/c1-13(2)12-25-15-7-8-17(18(23)10-15)20-19(11-21-22-20)26-16-6-4-5-14(9-16)24-3/h4-11,23H,1,12H2,2-3H3,(H,21,22)
• InChI Key： MDTSNORWHQLSLB-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC(C)=C)=CC=C1C1C(OC2=CC=CC(OC)=C2)=CNN=1

Additional information on 2-4-(3-methoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

Professional Introduction to Compound with CAS No. 907985-51-7 and Product Name: 2-4-(3-methoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

The compound identified by the CAS number 907985-51-7 and the product name 2-4-(3-methoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in pharmaceutical development and drug discovery. The intricate arrangement of functional groups, including 3-methoxyphenoxy, 1H-pyrazol, and 2-methylprop-2-en-1-yl oxyphenol, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases, such as cancer, inflammation, and neurodegenerative disorders. The structural features of this compound make it a promising candidate for further investigation in these areas. Specifically, the presence of a pyrazole core is well-documented for its role in modulating various biological pathways. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of this scaffold with other functional groups enhances its potential therapeutic efficacy.

The 3-methoxyphenoxy moiety is another critical component that contributes to the compound's bioactivity. This group is known to improve solubility and metabolic stability, which are essential factors for drug development. Additionally, the 2-methylprop-2-en-1-yl oxyphenol part introduces a hydrophobic region that can interact with lipid membranes, potentially enhancing cell membrane permeability and improving drug delivery systems. Such structural design is particularly relevant in the context of targeted drug delivery, where optimizing bioavailability is crucial.

In the realm of pharmaceutical research, the compound's potential has been explored through both in vitro and in vivo studies. Preliminary experiments have demonstrated its ability to inhibit key enzymes involved in disease progression. For instance, studies on its interaction with kinases have shown promising results in terms of selectivity and potency. These findings align with the broader trend of developing small molecules that can modulate enzyme activity with high precision.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework efficiently. The use of these methodologies underscores the importance of modern chemical techniques in producing sophisticated molecules like this one.

From a computational chemistry perspective, molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. Techniques such as docking studies and molecular dynamics simulations have provided insights into how the molecule binds to proteins and enzymes. These computational approaches are increasingly integral to drug discovery pipelines, as they allow researchers to predict binding affinities and optimize lead compounds before experimental validation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for tailored solutions in various industries.

As research continues to evolve, collaborations between academia and industry are becoming more critical in translating laboratory discoveries into market-ready products. The development of this compound exemplifies how interdisciplinary approaches can drive innovation in chemical biology. By combining expertise from organic chemistry, medicinal chemistry, and pharmacology, researchers can accelerate the discovery process and bring new therapeutic agents to fruition.

In conclusion, the compound with CAS No. 907985-51-7 represents a significant contribution to the field of chemical and biomedical research. Its complex structure, characterized by functional groups such as 3-methoxyphenoxy, 1H-pyrazol, and 2-methylprop-2-en-1-yl oxyphenol, endows it with remarkable bioactivity and potential therapeutic applications. Ongoing research efforts are likely to uncover even more about its capabilities, further solidifying its role as a valuable asset in drug discovery and development.